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This technical support center provides troubleshooting guidance and frequently asked
guestions for the HQOO5 electric quarter-turn actuator. It is intended for engineers, technicians,
and maintenance professionals responsible for installing, operating, and maintaining this
equipment.

Frequently Asked Questions (FAQs)

Q1: What is the HQO0O05 electric actuator? The HQOO05 is a compact, quarter-turn electric
actuator designed for small-sized rotary valves, such as ball valves, butterfly valves, and plug
valves.[1][2] It features a high-torque brushless DC motor and is housed in a robust, lightweight
aluminum die-cast body.[2][3]

Q2: What are the key features of the HQO005 actuator? Key features of the HQ005 include a
multi-voltage design, a visual position indicator with LED lamps, a manual override handwheel,
four limit switches, and an IP67 weatherproof enclosure.[3][4][5] It also has an anti-
condensation heater and an electronic torque limiter.[5]

Q3: What is the torque output of the HQ005? The HQO005 has a maximum torque output of 50
Nm.[1][2]
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Q4: What power supplies are compatible with the HQ005? The HQO005 is a multi-voltage
actuator and can operate on 85-265V AC single phase, 50/60Hz, or 24V AC/DC.[1][2]

Q5: Is manual operation of the actuator possible? Yes, the HQO0O05 is equipped with a
declutchable manual override handwheel for emergency operation or when power is
unavailable.[3]

Troubleshooting Guide

This guide addresses common issues that may arise during the operation of the HQ005 electric
actuator.

Issue 1: Actuator is unresponsive to the control signal.
¢ Question: Why is my HQO005 actuator not responding to the open/close signal?

o Answer: An unresponsive actuator can be due to several factors. First, verify that the power
supply matches the actuator's voltage requirements (85-265V AC or 24V AC/DC) and is
continuously applied.[6][7] The HQ series actuators are designed for continuous power.[6]
Check for any loose wiring or faulty connections at the terminal block. Ensure that the control
signal is a continuous voltage signal, not a pulse.[6][7] Finally, confirm that the internal torque
limiter has not been tripped due to an obstruction in the valve.

Issue 2: Actuator does not complete the full 90-degree rotation.

e Question: The actuator stops before fully opening or closing the valve. What could be the
cause?

» Answer: Incomplete rotation is often due to incorrectly set limit switches or a mechanical
obstruction. The HQOO5 is equipped with internal cams that strike micro-switches to stop the
motor at the desired position.[6][7] These may need adjustment. Refer to the actuator's
manual for the limit switch setting procedure. Also, inspect the valve for any foreign objects
or high friction that could be preventing full movement and tripping the electronic torque
limiter.

Issue 3: The visual position indicator (beacon) is not working or shows an incorrect position.
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e Question: The top-mounted beacon indicator on my HQOO05 is not lighting up or is showing
the wrong valve position. How can | fix this?

e Answer: The beacon style visual position indicator and the color LED lights provide user-
friendly status feedback.[6] If the indicator is not functioning, first check the power supply to
the actuator. If the actuator is operating correctly but the indicator is faulty, the internal wiring
to the indicator may be loose or the indicator component itself may have failed. If the position
shown is incorrect, the indicator may need to be recalibrated after setting the limit switches.

Technical Data

HQO05 Specifications
Specification Value
Maximum Torque Output 50 Nm[1][2]
Operating Time (0-90°) 13 seconds[1][2]
Power Supply 85-265V AC 1ph, 50/60Hz or 24V AC/DC[1][2]
Motor Type Brushless DC (BLDC) motor[1][3]
Enclosure Rating IP67 Weatherproof[1][3]
Ambient Temperature Range -20°C to +70°C[1][2]
Mounting Base ISO 5211: FO3, FO5, FO7[1]
Weight 2.6 kg[2]

Experimental Protocols (Standard Operating
Procedures)

Procedure 1: Manual Override Operation
o Ensure the main power supply to the actuator is turned off for safety.

e Locate the declutchable manual override handwheel on the actuator.[3]
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» Engage the manual override by following the manufacturer's specific instructions for
declutching the motor. This may involve pushing a button or pulling a lever.

« Turn the handwheel in the desired direction (clockwise for close, counter-clockwise for open,
or as indicated on the actuator).

e Once the valve is in the desired position, re-engage the motor by disengaging the manual
override mechanism.

» Restore power to the actuator for normal operation.
Procedure 2: Basic Electrical Fault Diagnosis
o Safety First: Disconnect all power to the actuator before performing any electrical checks.

» Visual Inspection: Open the actuator cover and visually inspect for any signs of damage,
such as burnt components, loose wires, or water ingress.

o Power Supply Check: Use a multimeter to verify that the incoming voltage at the actuator's
terminal block is within the specified range (85-265V AC or 24V AC/DC).

o Control Signal Check: Verify that the control signal is present at the appropriate terminals
when an open or close command is given.

o Limit Switch Continuity: Use a multimeter in continuity mode to check the operation of the
open and close limit switches. The switches should change state when the actuator reaches
the fully open and fully closed positions.

Diagrams
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Caption: Troubleshooting flowchart for an unresponsive HQ005 actuator.
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Caption: On-Off operational workflow of the HQO0O05 electric actuator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Support Center: HQOO05 Electric Actuator].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392025/docs#technical-support-center-hq005-
electric-actuator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

